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Compound of Interest |

3-
Compound Name: ((Phenylsulfonyl)methylene)oxetan

e

Cat. No.: B567450

\

Essential Safety and Handling Guide for 3-
((Phenylsulfonyl)methylene)oxetane

For Researchers, Scientists, and Drug Development Professionals
This guide provides crucial safety, handling, and disposal information for 3-

((Phenylsulfonyl)methylene)oxetane (CAS No. 1221819-46-0). Given the compound's
hazard profile, adherence to these procedures is vital for ensuring laboratory safety.

Hazard Identification and Classification

3-((Phenylsulfonyl)methylene)oxetane is classified as a hazardous substance. The following
table summarizes its GHS hazard statements.
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation H319: Causes serious eye irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific Target Organ Toxicity H335: May cause respiratory irritation

Physical and Chemical Properties

Property Value Source
Appearance White to off-white solid [1]
Molecular Formula C10H1003S [1112][3]
Molecular Weight 210.25 g/mol [11[2][3]
Melting Point 51-53 °C [1]
Boiling Point (Predicted) 412.0+45.0 °C [1]
Density (Predicted) 1.412 + 0.06 g/cm?3 [1]
Storage Temperature _2_800’ dry and sealed or -20°C [1][2]13]
in a freezer

Note on Storage: There are conflicting storage temperature recommendations. For long-term
storage, freezing at -20°C is advisable to ensure stability. For short-term use, refrigeration at 2-
8°C is acceptable. Always store in a tightly sealed container in a dry environment. Some
suppliers may use cold-chain transportation.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.
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Specifications and

Body Part Recommended PPE .
Rationale
Nitrile or neoprene gloves are
recommended. Always check
Hands Chemical-resistant gloves f?r breakthrough t|.mes ar.1d
dispose of gloves immediately
after handling or if
contamination occurs.
Provides a barrier against dust
Safety glasses with side particles and splashes. A face
Eyes/Face shields or goggles. A face shield offers additional
shield is also recommended. protection, especially when
handling larger quantities.
Body Laboratory coat or chemical- Protects skin and personal

resistant apron.

clothing from contamination.

Respiratory

Use in a well-ventilated area,
preferably a chemical fume
hood.

Given the risk of respiratory
irritation from inhaling the
powder, all handling should be
performed in a fume hood to

minimize exposure.

Operational Plan: From Receipt to Experiment

A systematic workflow is essential for the safe handling of 3-

((Phenylsulfonyl)methylene)oxetane.
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Caption: Workflow for handling 3-((Phenylsulfonyl)methylene)oxetane.
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Experimental Protocol: Step-by-Step Guidance

The following protocol is based on a documented synthesis procedure and general laboratory
best practices.[1]

e Preparation:
o Before handling, ensure an eyewash station and safety shower are readily accessible.
o Work within a certified chemical fume hood.
o Don all required personal protective equipment (gloves, safety glasses, lab coat).
e Handling the Solid:
o Upon receipt, inspect the container for any damage.

o To weigh the compound, carefully transfer the desired amount from the storage container
to a weighing vessel inside the fume hood to contain any dust.

o Close the container tightly after use and return it to the appropriate storage location
(refrigerator or freezer).

 Inert Atmosphere Handling (if required):

o The synthesis of this compound involves air-sensitive reagents like n-butyllithium,
suggesting that the compound itself may be handled under an inert atmosphere (e.g.,
nitrogen or argon) for certain reactions, although it is generally stable in air as a solid.

e Dissolution:

o The compound is soluble in organic solvents such as tetrahydrofuran (THF) and ethyl
acetate (EtOAc).[1]

o When dissolving, add the solvent slowly to the solid to avoid splashing.

o Post-Reaction Work-up:
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o Atypical work-up for reactions involving this compound may include quenching with an

agueous solution (e.g., ammonium chloride), followed by extraction with an organic

solvent like ethyl acetate.[1]

Emergency Procedures

Exposure Type First Aid Measures
Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spills

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a sealed container for disposal. Clean the spill
area with a suitable solvent and then wash with
soap and water. For large spills, evacuate the
area and contact your institution's
Environmental Health and Safety (EHS)

department.

Disposal Plan
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All waste materials contaminated with 3-((Phenylsulfonyl)methylene)oxetane must be
treated as hazardous waste.

o Waste Collection:

o Collect all contaminated materials (e.g., unused compound, reaction residues,
contaminated gloves, pipette tips, and absorbent materials) in a designated, leak-proof,
and clearly labeled container.

o Keep this waste stream separate from other incompatible chemical waste.
e Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-((Phenylsulfonyl)methylene)oxetane".

e Disposal:

o Dispose of the hazardous waste through your institution's EHS-approved waste disposal
program.

o Do not dispose of this chemical down the drain or in regular trash. The preferred method
of disposal for sulfone compounds is typically incineration by a licensed hazardous waste
facility.

By adhering to these guidelines, researchers can safely handle 3-
((Phenylsulfonyl)methylene)oxetane and minimize risks to themselves and the environment.
Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b567450?utm_src=pdf-body
https://www.benchchem.com/product/b567450?utm_src=pdf-body
https://www.benchchem.com/product/b567450?utm_src=pdf-body
https://www.benchchem.com/product/b567450?utm_src=pdf-body
https://www.benchchem.com/product/b567450?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. 3-(phenylsulfonylMethylene)oxetane | 1221819-46-0 [chemicalbook.com]

2. 3-((Phenylsulfonyl)methylene)oxetane [myskinrecipes.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
((Phenylsulfonyl)methylene)oxetane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567450#personal-protective-equipment-for-handling-
3-phenylsulfonyl-methylene-oxetane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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